Cas no 2137546-34-8 (Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl-
• CAS No: 2137546-34-8
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5286365
• Update Time: 2025-06-13

Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl-

• Inchi： 1S/C10H19BrO/c1-8-4-10(5-8,7-11)9(2)6-12-3/h8-9H,4-7H2,1-3H3
• InChI Key： IFPKBESMTPCCMF-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)COC)CC(C)C1

Additional information on Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl-

Comprehensive Overview of Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- (CAS No. 2137546-34-8)

The chemical compound Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- (CAS No. 2137546-34-8) is a specialized organic molecule with a unique structure that combines a cyclobutane ring with functional groups such as bromomethyl and methoxy substituents. This compound has garnered attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and reactivity, making it a subject of interest in both academic and industrial settings.

One of the key features of Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- is its structural complexity, which offers versatility in chemical transformations. The presence of a bromomethyl group makes it a valuable precursor for nucleophilic substitution reactions, while the methoxy and methyl groups contribute to its steric and electronic properties. These characteristics are particularly relevant in the design of novel compounds for drug discovery, where precise control over molecular architecture is critical. Recent studies have highlighted its potential in creating bioactive molecules with improved efficacy and selectivity.

In the context of sustainability and green chemistry, the synthesis and application of Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- have been explored to minimize environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to optimize its production. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field. The compound's stability and compatibility with various reaction conditions further enhance its appeal for large-scale applications.

Another area of interest is the compound's role in material science. The cyclobutane ring, known for its strain and rigidity, can impart unique mechanical and thermal properties to polymers and coatings. Innovations in this space are often driven by the need for high-performance materials in electronics, automotive, and aerospace industries. As such, Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- is being studied for its potential to contribute to next-generation materials with enhanced durability and functionality.

From a commercial perspective, the availability and scalability of Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- are critical considerations. Suppliers and manufacturers are increasingly focusing on reliable production methods to meet the demands of diverse industries. Quality control, regulatory compliance, and cost-effectiveness are frequently discussed topics in forums and search queries related to this compound. Ensuring consistent purity and performance is essential for its successful integration into various applications.

In summary, Cyclobutane, 1-(bromomethyl)-1-(2-methoxy-1-methylethyl)-3-methyl- (CAS No. 2137546-34-8) represents a promising chemical entity with broad potential across multiple sectors. Its unique structural features, combined with ongoing advancements in synthesis and application, position it as a valuable asset in modern chemistry. As research continues to uncover new possibilities, this compound is likely to remain a focal point for innovation and development in the years to come.